Cas no 6946-46-9 (Decanoic acid,10-chloro-10-oxo-, ethyl ester)

• Product Name: Decanoic acid,10-chloro-10-oxo-, ethyl ester
• CAS No: 6946-46-9
• MF: C₁₂H₂₁ClO₃
• MW: 248.746343374252
• CID: 518879
• PubChem ID: 245374
• Update Time: 2025-04-19

Decanoic acid,10-chloro-10-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,10-chloro-10-oxo-, ethyl ester
• ethyl 10-chloro-10-oxodecanoate
• 9-(ethoxycarbonyl)nonanoyl chloride
• 9-Chlorcarbonyl-nonansaeure-aethylester
• 9-chlorocarbonyl-nonanoic acid ethyl ester
• 9-ethoxycarbonylnonanic acid chloride
• 9-ethoxycarbonylnonanoic acid chloride
• AC1L6FQ8
• AC1Q3GAS
• AG-J-31649
• AR-1I7892
• CTK5C9995
• ethyl 9-chlorocarbonylnonanoate
• ethyl 9-chloroformylnonanoate
• NSC57323
• SPB-80062
• SCHEMBL7331062
• omega-carbethoxypelargonoyl chloride
• ethyl 10-chloro-10-oxo-decanoate
• NSC-57323
• DTXSID20288686
• UYQCPLVIWOWNDT-UHFFFAOYSA-N
• 6946-46-9
• 10-chloro-10-oxo-decanoic acid ethyl ester

• Inchi： 1S/C12H21ClO3/c1-2-16-12(15)10-8-6-4-3-5-7-9-11(13)14/h2-10H2,1H3
• InChI Key： UYQCPLVIWOWNDT-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 248.11803
• Monoisotopic Mass: 248.1179222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 3.43570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters